Cas no 2229301-21-5 (1-(6-chloro-5-methylpyridin-3-yl)cyclopropylmethanol)

• Product Name: 1-(6-chloro-5-methylpyridin-3-yl)cyclopropylmethanol
• CAS No: 2229301-21-5
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 6561450
• PubChem ID: 165780815
• Update Time: 2025-05-21

1-(6-chloro-5-methylpyridin-3-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-5-methylpyridin-3-yl)cyclopropylmethanol
• 2229301-21-5
• EN300-1993156
• [1-(6-chloro-5-methylpyridin-3-yl)cyclopropyl]methanol

• Inchi： 1S/C10H12ClNO/c1-7-4-8(5-12-9(7)11)10(6-13)2-3-10/h4-5,13H,2-3,6H2,1H3
• InChI Key： SAOXNBRKOXNNHT-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)C1(CO)CC1

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(6-chloro-5-methylpyridin-3-yl)cyclopropylmethanol

Research Brief on 1-(6-chloro-5-methylpyridin-3-yl)cyclopropylmethanol (CAS: 2229301-21-5)

1-(6-chloro-5-methylpyridin-3-yl)cyclopropylmethanol (CAS: 2229301-21-5) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine and cyclopropylmethanol structure, has shown promising potential in various therapeutic applications, particularly in the development of small-molecule inhibitors targeting specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug discovery.

The synthesis of 1-(6-chloro-5-methylpyridin-3-yl)cyclopropylmethanol involves a multi-step process that includes the functionalization of the pyridine ring and the introduction of the cyclopropylmethanol moiety. Researchers have optimized the synthetic route to improve yield and purity, which is critical for subsequent pharmacological evaluations. The compound's structural features, such as the chloro and methyl substituents on the pyridine ring, contribute to its stability and binding affinity to target proteins.

Recent pharmacological studies have explored the compound's mechanism of action and its interactions with biological targets. Preliminary data suggest that 1-(6-chloro-5-methylpyridin-3-yl)cyclopropylmethanol exhibits inhibitory activity against certain enzymes involved in inflammatory and oncogenic pathways. For instance, in vitro assays have demonstrated its ability to modulate the activity of kinases and other signaling proteins, making it a candidate for further development in anti-inflammatory and anti-cancer therapies.

In addition to its therapeutic potential, the compound has also been investigated for its pharmacokinetic properties. Studies have shown that 1-(6-chloro-5-methylpyridin-3-yl)cyclopropylmethanol has favorable absorption and distribution profiles, with moderate metabolic stability. These findings are encouraging for its development as an oral drug candidate, although further optimization may be required to enhance its bioavailability and reduce potential off-target effects.

The safety and toxicological profile of 1-(6-chloro-5-methylpyridin-3-yl)cyclopropylmethanol have also been evaluated in preclinical models. Initial toxicity studies indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, comprehensive toxicology studies, including long-term exposure assessments, are necessary to fully understand its safety profile before advancing to clinical trials.

In conclusion, 1-(6-chloro-5-methylpyridin-3-yl)cyclopropylmethanol (CAS: 2229301-21-5) represents a promising candidate for drug development, with potential applications in treating inflammatory diseases and cancer. Its unique chemical structure, combined with its favorable pharmacological and pharmacokinetic properties, makes it a valuable subject for further research. Future studies should focus on optimizing its therapeutic efficacy, exploring additional biological targets, and advancing it through preclinical and clinical development stages.